Cas no 477888-17-8 (1-(1,3-BENZODIOXOL-5-YLMETHYL)-5-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-4(1H)-PYRIMIDINONE)

1-(1,3-Benzodioxol-5-ylmethyl)-5-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-4(1H)-pyrimidinone is a heterocyclic compound featuring a benzodioxole moiety linked to a substituted pyrimidinone core. Its structure incorporates a chlorotrifluoromethylpyridinyl group, enhancing its potential as an intermediate in pharmaceutical and agrochemical synthesis. The presence of electron-withdrawing substituents, such as the trifluoromethyl group, may improve metabolic stability and binding affinity in target applications. This compound is of interest in medicinal chemistry due to its modular framework, allowing for further derivatization. Its well-defined synthetic route and high purity make it suitable for research in drug discovery and development, particularly in the design of enzyme inhibitors or receptor modulators.

1-(1,3-BENZODIOXOL-5-YLMETHYL)-5-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-4(1H)-PYRIMIDINONE structure

477888-17-8 structure

Product Name:1-(1,3-BENZODIOXOL-5-YLMETHYL)-5-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-4(1H)-PYRIMIDINONE

CAS No:477888-17-8

MF:C₁₈H₁₁ClF₃N₃O₃

MW:409.746453523636

CID:5269882

Update Time:2025-06-12

1-(1,3-BENZODIOXOL-5-YLMETHYL)-5-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-4(1H)-PYRIMIDINONE Chemical and Physical Properties

Names and Identifiers

- 1-(1,3-BENZODIOXOL-5-YLMETHYL)-5-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-4(1H)-PYRIMIDINONE
- 1-[(2H-1,3-benzodioxol-5-yl)methyl]-5-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1,4-dihydropyrimidin-4-one
- 4(1H)-Pyrimidinone, 1-(1,3-benzodioxol-5-ylmethyl)-5-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-
- 1-(1,3-benzodioxol-5-ylmethyl)-5-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]pyrimidin-4-one
- Inchi： 1S/C18H11ClF3N3O3/c19-13-4-11(18(20,21)22)5-23-16(13)12-7-25(8-24-17(12)26)6-10-1-2-14-15(3-10)28-9-27-14/h1-5,7-8H,6,9H2
- InChI Key： XUODZUJNPKMQLC-UHFFFAOYSA-N
- SMILES： ClC1=CC(C(F)(F)F)=CN=C1C1C(N=CN(C=1)CC1=CC=C2C(=C1)OCO2)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 28
Rotatable Bond Count: 3
Complexity: 672
XLogP3: 2.9
Topological Polar Surface Area: 64

1-(1,3-BENZODIOXOL-5-YLMETHYL)-5-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-4(1H)-PYRIMIDINONE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Key Organics Ltd	2P-740-1MG	1-(1,3-benzodioxol-5-ylmethyl)-5-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-4(1H)-pyrimidinone	477888-17-8	>90%	1mg	£28.00	2025-02-09
Key Organics Ltd	2P-740-5MG	1-(1,3-benzodioxol-5-ylmethyl)-5-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-4(1H)-pyrimidinone	477888-17-8	>90%	5mg	£35.00	2025-02-09
Key Organics Ltd	2P-740-10MG	1-(1,3-benzodioxol-5-ylmethyl)-5-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-4(1H)-pyrimidinone	477888-17-8	>90%	10mg	£48.00	2025-02-09
Key Organics Ltd	2P-740-50MG	1-(1,3-benzodioxol-5-ylmethyl)-5-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-4(1H)-pyrimidinone	477888-17-8	>90%	50mg	£77.00	2025-02-09
Key Organics Ltd	2P-740-100MG	1-(1,3-benzodioxol-5-ylmethyl)-5-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-4(1H)-pyrimidinone	477888-17-8	>90%	100mg	£110.00	2025-02-09
Ambeed	A903751-1g	1-[(2H-1,3-Benzodioxol-5-yl)methyl]-5-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1,4-dihydropyrimidin-4-one	477888-17-8	90%	1g	$350.0	2023-04-04
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00866262-1g	1-[(2H-1,3-Benzodioxol-5-yl)methyl]-5-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1,4-dihydropyrimidin-4-one	477888-17-8	90%	1g	￥2401.0	2024-04-18

1-(1,3-BENZODIOXOL-5-YLMETHYL)-5-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-4(1H)-PYRIMIDINONE Related Literature

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Additional information on 1-(1,3-BENZODIOXOL-5-YLMETHYL)-5-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-4(1H)-PYRIMIDINONE

Recent Advances in the Study of 1-(1,3-Benzodioxol-5-ylmethyl)-5-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-4(1H)-pyrimidinone (CAS: 477888-17-8)

The compound 1-(1,3-benzodioxol-5-ylmethyl)-5-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-4(1H)-pyrimidinone (CAS: 477888-17-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzodioxole and pyrimidinone scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key areas of investigation has been the compound's interaction with enzymes and receptors involved in inflammatory and oncogenic pathways. Researchers have employed advanced computational modeling and X-ray crystallography to map the binding sites and affinity of 477888-17-8, revealing its selective inhibition of certain kinases. These findings are particularly relevant for the development of targeted therapies in diseases such as cancer and autoimmune disorders, where kinase dysregulation plays a critical role.

In addition to its biochemical properties, recent pharmacokinetic studies have highlighted the compound's metabolic stability and bioavailability. Structural modifications, such as the introduction of halogen atoms and trifluoromethyl groups, have been explored to enhance its drug-like properties. These efforts have led to the synthesis of derivatives with improved solubility and reduced toxicity, paving the way for further clinical development.

Preclinical evaluations of 477888-17-8 have demonstrated its efficacy in animal models of inflammation and tumor growth. For instance, in a murine model of rheumatoid arthritis, the compound significantly reduced joint inflammation and cartilage degradation. Similarly, in xenograft models of certain cancers, it exhibited potent antitumor activity by inhibiting angiogenesis and inducing apoptosis in malignant cells. These results underscore its potential as a lead compound for future drug development.

Despite these promising findings, challenges remain in translating the preclinical success of 477888-17-8 into clinical applications. Issues such as off-target effects, potential drug-drug interactions, and the need for optimized dosing regimens must be addressed. Ongoing research aims to tackle these hurdles through comprehensive toxicology studies and formulation optimization.

In conclusion, the latest research on 1-(1,3-benzodioxol-5-ylmethyl)-5-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-4(1H)-pyrimidinone (CAS: 477888-17-8) highlights its multifaceted potential in drug discovery. Its unique chemical structure and biological activity make it a valuable candidate for further investigation. Continued efforts in structural optimization and mechanistic studies will be crucial in unlocking its full therapeutic potential.